Cas no 3069-91-8 (Acetamide,N-[4-[bis(2-hydroxyethyl)amino]phenyl]-)

• Product name: Acetamide,N-[4-[bis(2-hydroxyethyl)amino]phenyl]-
• CAS No: 3069-91-8
• MF: C₁₂H₁₈N₂O₃
• MW: 238.28292
• CID: 322894
• PubChem ID: 297923

Acetamide,N-[4-[bis(2-hydroxyethyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-[bis(2-hydroxyethyl)amino]phenyl]-
• 4-< Bis-(2-hydroxy-aethyl)-amino> -acetanilid
• AC1L6SCQ
• N-Acetyl-N',N'-bis-(2-hydroxy-aethyl)-p-phenylendiamin
• NSC169246
• DTXSID60305149
• N-[4-[bis(2-hydroxyethyl)amino]phenyl]acetamide
• 3069-91-8
• NSC-169246

• Inchi： InChI=1S/C12H18N2O3/c1-10(17)13-11-2-4-12(5-3-11)14(6-8-15)7-9-16/h2-5,15-16H,6-9H2,1H3,(H,13,17)
• InChI Key： ZQRXZDZIGKITDA-UHFFFAOYSA-N
• SMILES： OCCN(CCO)C1C=CC(NC(=O)C)=CC=1

Computed Properties

• Exact Mass: 238.13184
• Monoisotopic Mass: 238.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.263
• Boiling Point: 524°Cat760mmHg
• Flash Point: 270.7°C
• Refractive Index: 1.631
• PSA: 72.8
• LogP: 0.50900